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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for the

handling of isopropyl salicylate. The information is compiled from safety data sheets,

toxicological studies, and research on related salicylate compounds. All quantitative data is

summarized in structured tables for ease of reference, and key experimental methodologies

and toxicological signaling pathways are detailed.

Chemical and Physical Properties
Isopropyl salicylate is an ester of salicylic acid and isopropyl alcohol. It is a clear, colorless to

slightly yellow liquid with a characteristic odor.[1]
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Property Value Reference

CAS Number 607-85-2 [2]

Molecular Formula C10H12O3 [3]

Molecular Weight 180.20 g/mol [4]

Boiling Point 122 °C @ 18 mmHg [2]

Flash Point > 93 °C (> 199.4 °F) [2][3]

Specific Gravity 1.060 [2]

Vapor Density 6.21 [2][3]

Solubility

Sparingly soluble in water.

Soluble in chloroform and ethyl

acetate.

[1][5]

Hazard Identification and Classification
Isopropyl salicylate is classified as a hazardous chemical. The primary hazards are skin and

eye irritation, and it is also considered a combustible liquid.[2][3][6]
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 4 None Warning

Combustible

liquid.[2][3]

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
Causes skin

irritation.[2][3][6]

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

Causes serious

eye irritation.[2]

[3][6]

Specific target

organ toxicity

(single exposure)

Category 3 alt text Warning

May cause

respiratory

irritation.[2][3]

Hazardous to the

aquatic

environment,

long-term hazard

Chronic 2 alt text None

Toxic to aquatic

life with long

lasting effects.[4]

Toxicological Data
While specific quantitative toxicological data for isopropyl salicylate is limited in publicly

available literature, the following summarizes the known effects and provides data for related

salicylates for reference.

Acute Toxicity
No specific LD50 value for isopropyl salicylate was found. For structurally related salicylates,

the following data is available:
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Compound Test Route Species LD50 Reference

Methyl

Salicylate
Acute Oral Mouse 1.39 g/kg [7]

Hexyl

Salicylate
Acute Oral Rat > 5.0 g/kg [7]

Ethylhexyl

Salicylate
Acute Oral Rat > 5.0 g/kg [7]

Salicylic Acid Acute Oral Rat 0.5 - 2 g/kg [7]

Skin Irritation
Isopropyl salicylate is classified as a skin irritant.[2][3][6]

Eye Irritation
Isopropyl salicylate is classified as a serious eye irritant.[2][3][6]

Skin Sensitization
Data specific to isopropyl salicylate is not readily available. A modified Local Lymph Node

Assay (LLNA) study on several salicylates, including methyl salicylate and ethyl salicylate,

found them to have SIs (Stimulation Indices) below 1.8, suggesting they are not sensitizers

under the conditions of that test.[8]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of chemicals are provided by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

The following are summaries of relevant protocols for the hazards identified for isopropyl
salicylate.

Acute Oral Toxicity - OECD 401 (Historical)
This guideline has been deleted but was historically used. It involved the administration of the

test substance in graduated doses to groups of fasted experimental animals (typically rats),
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one dose per group.[9][10] Observations of effects and mortality were made over a 14-day

period.[9] The LD50, the statistically derived single dose expected to cause death in 50% of the

animals, was then calculated.[9]

Acute Dermal Irritation/Corrosion - OECD 404
A single dose of the test substance (0.5 mL for liquids) is applied to a small area of skin

(approximately 6 cm²) of an albino rabbit for 4 hours under a gauze patch.[1][11] The skin is

observed for erythema and edema at 1, 24, 48, and 72 hours after patch removal, and

observations can continue for up to 14 days to assess reversibility.[1][11] Irritation is scored

based on the severity of the observed reactions.[11]

Acute Eye Irritation/Corrosion - OECD 405
A single dose of the test substance is applied into the conjunctival sac of one eye of an albino

rabbit, with the other eye serving as a control.[12][13][14] The eyes are examined at 1, 24, 48,

and 72 hours after application for effects on the cornea, iris, and conjunctiva, which are scored

to determine the irritation level.[12][14] The use of topical anesthetics and systemic analgesics

is recommended to minimize pain and distress.[13]

Skin Sensitization: Local Lymph Node Assay (LLNA) -
OECD 429
The principle of the LLNA is that sensitizers induce lymphocyte proliferation in the lymph nodes

draining the site of application.[15] The test substance is applied to the dorsal surface of the

ears of mice for three consecutive days.[16] On day 6, a radiolabeled substance (e.g., 3H-

methyl thymidine) is injected, and the draining auricular lymph nodes are excised and the

radioactivity is measured. A stimulation index (SI) of 3 or greater is considered a positive result

for sensitization.[16]

Safe Handling and Personal Protective Equipment
(PPE)
Engineering Controls
Ensure adequate ventilation in the work area to minimize inhalation of vapors.[5] Use in a well-

ventilated area or outdoors.[2] Local exhaust ventilation is recommended.[6]
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Personal Protective Equipment
PPE Type Specification

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[2]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[2]

Hygiene Measures
Wash hands and any exposed skin thoroughly after handling.[2][6] Do not eat, drink, or smoke

when using this product.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[2][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[2][6]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If symptoms

persist, seek medical attention.[2][5]

Ingestion
Do NOT induce vomiting. Get medical attention.

[2]
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Fire-Fighting Measures
Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam to extinguish

fires.[3] Isopropyl salicylate is a combustible liquid and containers may explode when heated.

[2][3] Firefighters should wear self-contained breathing apparatus and full protective gear.[2]

Accidental Release Measures
Remove all sources of ignition.[2] Ensure adequate ventilation.[2] Soak up with inert absorbent

material and dispose of in suitable, closed containers.[2]

Storage and Disposal
Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and hot

surfaces.[2][5] Keep containers tightly closed.[2] Incompatible with acids, bases, reducing

agents, and oxidizing agents.[2] Dispose of contents/container to an approved waste disposal

plant.[2]

Toxicological Mechanisms and Signaling Pathways
Salicylates, including isopropyl salicylate, can exert toxic effects through various mechanisms

at the cellular level. The primary metabolite, salicylic acid, is often responsible for systemic

toxicity.

Mitochondrial Dysfunction
Salicylates can uncouple oxidative phosphorylation in mitochondria.[6] This process disrupts

the electron transport chain, leading to decreased ATP production and an increase in oxygen

consumption and heat production.[6] This can result in metabolic acidosis due to the

accumulation of lactic acid.[6] Salicylates can also induce the mitochondrial permeability

transition (MPT), which can lead to both necrosis and apoptosis.[2][5] The interaction of the

hydroxyl group of salicylate with an iron-sulfur cluster in Complex I of the mitochondrial

respiratory chain is thought to generate reactive oxygen species (ROS), leading to oxidative

stress and triggering the MPT.[2]
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Caption: Salicylate-induced mitochondrial dysfunction pathway.

Induction of Apoptosis
Salicylates can induce apoptosis (programmed cell death) in various cell types. This process is

often mediated by the activation of specific signaling pathways. One key pathway involves the

activation of p38 mitogen-activated protein kinase (p38 MAPK).[17][18] Activation of p38 MAPK

can lead to the activation of downstream caspases, such as caspase-3, which are executioner

enzymes of apoptosis.[19]
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Caption: Salicylate-induced apoptosis via p38 MAPK pathway.

Experimental Workflow for In Vitro Cytotoxicity
Assessment
A common method to assess the potential toxicity of a chemical in vitro is the MTT assay,

which measures cell viability.
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Caption: General workflow for in vitro cytotoxicity testing using the MTT assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21451968/
https://pubmed.ncbi.nlm.nih.gov/21451968/
https://www.benchchem.com/product/b150150#health-and-safety-handling-of-isopropyl-salicylate
https://www.benchchem.com/product/b150150#health-and-safety-handling-of-isopropyl-salicylate
https://www.benchchem.com/product/b150150#health-and-safety-handling-of-isopropyl-salicylate
https://www.benchchem.com/product/b150150#health-and-safety-handling-of-isopropyl-salicylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

